molecular formula C22H22N4O5 B2357341 2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-methoxybenzyl)acetamide CAS No. 1105205-12-6

2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-methoxybenzyl)acetamide

Cat. No. B2357341
CAS RN: 1105205-12-6
M. Wt: 422.441
InChI Key: CQZFBTGMVZRHFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidoindole core and the attachment of the methoxy and acetamide groups. One study discusses the synthesis of related compounds, where monosubstituted 1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids were used as a starting point .


Molecular Structure Analysis

The molecular structure of this compound is likely to be complex, given the presence of multiple rings and functional groups. It may share structural features with flavonoids and extended flavonoids , which typically have a phenyl-substituted benzopyran framework.

Scientific Research Applications

Hepatitis B Virus Inhibition

A study by Ivashchenko et al. (2019) discussed a compound similar to the requested one, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one. This compound was evaluated as a new inhibitor of hepatitis B, showing nanomolar inhibitory activity against the Hepatitis B virus (HBV) in vitro (Ivashchenko et al., 2019).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl compounds, including derivatives related to the specified chemical structure. These compounds exhibited significant cyclooxygenase-1/2 (COX-1/2) inhibition and demonstrated analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antibacterial and Antifungal Activities

Debnath and Ganguly (2015) reported on the synthesis of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, which showed promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Anticancer Activity

Al-Sanea et al. (2020) developed compounds with the pyrimidine ring, testing their anticancer activity against 60 cancer cell lines. One compound in particular showed notable cancer cell growth inhibition (Al-Sanea et al., 2020).

Molecular Docking Study

Shestakov et al. (2009) explored the reactions of methyl 3-amino-1H-indole-2-carboxylates, leading to the formation of 5H-pyrimido[5,4-b]indole derivatives. These compounds were involved in alkylation at nitrogen atoms, showing potential as molecular docking subjects (Shestakov et al., 2009).

Future Directions

Future research could focus on elucidating the synthesis, mechanism of action, and potential applications of this compound. Given its structural similarity to flavonoids , it may have interesting biological activities worth exploring.

properties

IUPAC Name

2-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[(4-methoxyphenyl)methyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N4O5/c1-29-14-6-4-13(5-7-14)10-23-19(27)11-26-12-24-20-15-8-17(30-2)18(31-3)9-16(15)25-21(20)22(26)28/h4-9,12,25H,10-11H2,1-3H3,(H,23,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CQZFBTGMVZRHFL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N4O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-methoxybenzyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.